N'-(3,5-dibromo-2-hydroxybenzylidene)-2-(4-nitrophenoxy)acetohydrazide

• IUPAC Name: N-[(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C15H11Br2N3O5/c16-10-5-9(15(22)13(17)6-10)7-18-19-14(21)8-25-12-3-1-11(2-4-12)20(23)24/h1-7,22H,8H2,(H,19,21)/b18-7+
• InChI Key: TVXRLMBUEWLDBL-CNHKJKLMSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OCC(=O)NN=CC2=C(C(=CC(=C2)Br)Br)O
• Isomeric SMILES: C1=CC(=CC=C1[N+](=O)[O-])OCC(=O)N/N=C/C2=C(C(=CC(=C2)Br)Br)O
• Molecular Formula: C15H11Br2N3O5
• Molecular Weight: 473.07 g/mol

Description

N'-(3,5-dibromo-2-hydroxybenzylidene)-2-(4-nitrophenoxy)acetohydrazide, also known as DBHANP, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various fields of study.

Mechanism of Action

The mechanism of action of N'-(3,5-dibromo-2-hydroxybenzylidene)-2-(4-nitrophenoxy)acetohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. The compound has also been shown to have a high affinity for certain metal ions, making it a potential probe for detecting these ions in biological systems.
Biochemical and Physiological Effects:
N'-(3,5-dibromo-2-hydroxybenzylidene)-2-(4-nitrophenoxy)acetohydrazide has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells and the inhibition of certain enzymes. The compound has also been shown to have a high affinity for certain metal ions, making it a potential probe for detecting these ions in biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(3,5-dibromo-2-hydroxybenzylidene)-2-(4-nitrophenoxy)acetohydrazide in lab experiments is its potential as a fluorescent probe for detecting metal ions. The compound has also shown promising results as a potential anticancer agent. However, one of the limitations of using N'-(3,5-dibromo-2-hydroxybenzylidene)-2-(4-nitrophenoxy)acetohydrazide is its toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N'-(3,5-dibromo-2-hydroxybenzylidene)-2-(4-nitrophenoxy)acetohydrazide, including exploring its potential applications as a fluorescent probe for detecting metal ions in biological systems, investigating its potential as a therapeutic agent for cancer treatment, and studying its potential applications in other areas of research, such as materials science and environmental monitoring.
In conclusion, N'-(3,5-dibromo-2-hydroxybenzylidene)-2-(4-nitrophenoxy)acetohydrazide is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications as a fluorescent probe for detecting metal ions and as a potential anticancer agent make it a compound of interest for further research. However, its toxicity may limit its use in certain applications, and further research is needed to fully understand its mechanism of action and potential applications in other areas of research.

Synthesis Methods

The synthesis of N'-(3,5-dibromo-2-hydroxybenzylidene)-2-(4-nitrophenoxy)acetohydrazide can be achieved using different methods, including the reaction between 3,5-dibromo-2-hydroxybenzaldehyde and 2-(4-nitrophenoxy)acetic acid hydrazide in the presence of a catalyst. The resulting compound has been characterized using various spectroscopic techniques, including NMR and IR.

Scientific Research Applications

N'-(3,5-dibromo-2-hydroxybenzylidene)-2-(4-nitrophenoxy)acetohydrazide has been studied for its potential applications in scientific research, including as a fluorescent probe for detecting metal ions and as a potential anticancer agent. The compound has shown promising results in both these fields of study, and further research is being conducted to explore its potential applications in other areas of research.